Cas no 1214390-13-2 (3-(Pyridin-4-yl)-6-(trifluoromethyl)picolinic acid)

• Product Name: 3-(Pyridin-4-yl)-6-(trifluoromethyl)picolinic acid
• CAS No: 1214390-13-2
• MF: C₁₂H₇F₃N₂O₂
• MW: 268.191393136978
• CID: 4686412
• Update Time: 2023-08-15

3-(Pyridin-4-yl)-6-(trifluoromethyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 3-(pyridin-4-yl)-6-(trifluoromethyl)picolinic acid
• 3-(Pyridin-4-yl)-6-(trifluoromethyl)picolinic acid

• Inchi： 1S/C12H7F3N2O2/c13-12(14,15)9-2-1-8(10(17-9)11(18)19)7-3-5-16-6-4-7/h1-6H,(H,18,19)
• InChI Key： ROLBMVQLQACALQ-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C(C(=O)O)=N1)C1C=CN=CC=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 329
• Topological Polar Surface Area: 63.1